Cas no 97856-37-6 (1H-Purin-6-amine, 2-(3-methylbutyl)-)

• Product name: 1H-Purin-6-amine, 2-(3-methylbutyl)-
• CAS No: 97856-37-6
• MF: C₁₀H₁₅N₅
• MW: 205.259600877762
• CID: 1989531
• PubChem ID: 21966326

1H-Purin-6-amine, 2-(3-methylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Purin-6-amine, 2-(3-methylbutyl)-
• 2-(3-methylbutyl)-7H-purin-6-amine
• 2-(3-METHYLBUTYL)-1H-PURIN-6-AMINE
• 2-isopentyladenine
• DTXSID00620949
• 97856-37-6
• SCHEMBL19839
• 2-Isopentyl-1H-purin-6-amine

• Inchi： InChI=1S/C10H15N5/c1-6(2)3-4-7-14-9(11)8-10(15-7)13-5-12-8/h5-6H,3-4H2,1-2H3,(H3,11,12,13,14,15)
• InChI Key： VDRACTHWBNITQP-UHFFFAOYSA-N
• SMILES： CC(C)CCC1=NC(=C2C(=N1)N=CN2)N

Computed Properties

• Exact Mass: 205.13274550Da
• Monoisotopic Mass: 205.13274550Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.5Ų
• XLogP3: 1.7